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Compound of Interest

Compound Name: Acetyldigitoxin

Cat. No.: B1666529 Get Quote

For Immediate Release

Researchers, scientists, and drug development professionals handling acetyldigitoxin must

adhere to strict disposal procedures due to its high toxicity. As a cardiac glycoside, improper

disposal of acetyldigitoxin poses a significant risk to human health and the environment. This

guide provides essential, step-by-step information for the safe and compliant disposal of

acetyldigitoxin waste generated in a laboratory setting.

Hazardous Waste Classification
Acetyldigitoxin is a highly toxic compound and must be managed as a hazardous waste.

Although not explicitly listed on the Environmental Protection Agency's (EPA) P-list of acutely

hazardous wastes, its toxicological profile warrants a highly cautious approach. The oral LD50

(lethal dose for 50% of a test population) of acetyldigitoxin in mice is 7.8 mg/kg.[1] For

comparison, the closely related compound digitoxin has an oral LD50 of 4.95 mg/kg in mice.

Many regulatory frameworks, such as California's, classify wastes with an oral LD50 of 50

mg/kg or less as acutely hazardous.[2] Therefore, it is imperative to treat acetyldigitoxin waste

as an acutely hazardous (P-listed) waste to ensure the highest level of safety and regulatory

compliance.
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Parameter Value Species

Acetyldigitoxin Oral LD50[1] 7.8 mg/kg Mouse

Digitoxin Oral LD50 4.95 mg/kg Mouse

Digitoxin Oral LD50 23.75 mg/kg Rat

Acutely Hazardous Waste

Criterion (example)[2]
≤ 50 mg/kg (oral LD50) N/A

Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the proper disposal of acetyldigitoxin from a

research or laboratory environment.

Waste Identification and Segregation
Acutely Hazardous Waste: All materials contaminated with acetyldigitoxin must be

considered acutely hazardous waste. This includes, but is not limited to:

Unused or expired pure acetyldigitoxin.

Stock solutions and dilutions.

Contaminated labware (e.g., vials, pipette tips, flasks, syringes).

Contaminated personal protective equipment (PPE) (e.g., gloves, lab coats).

Spill cleanup materials.

Segregation: Acetyldigitoxin waste must be segregated from all other waste streams,

including non-hazardous waste, other chemical waste, and biohazardous waste.

Containerization and Labeling
Primary Container: Use a dedicated, leak-proof, and sealable container clearly labeled for

acetyldigitoxin waste. The container must be compatible with the waste's physical state

(solid or liquid).
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Labeling: The container must be labeled with the words "Hazardous Waste" and the full

chemical name, "Acetyldigitoxin." The label should also indicate the hazard characteristics

(e.g., "Acutely Toxic").

On-site Accumulation and Storage
Satellite Accumulation Area (SAA): Small quantities of acetyldigitoxin waste can be

accumulated in a designated SAA at or near the point of generation.

Storage Requirements:

The waste container must be kept closed at all times, except when adding waste.

Store the container in a secondary containment bin to prevent spills.

The SAA must be under the control of the operator of the process generating the waste.

Do not exceed the SAA volume or time limits as defined by your institution's Environmental

Health and Safety (EHS) department and local regulations.

Waste Pickup and Disposal
Contact EHS: Once the waste container is full or the accumulation time limit is approaching,

contact your institution's EHS department to arrange for a hazardous waste pickup.

Licensed Disposal Vendor: Do not attempt to dispose of acetyldigitoxin waste through

normal laboratory trash or down the drain. Disposal must be handled by a licensed

hazardous waste disposal vendor arranged by your EHS department.

Record Keeping: Maintain accurate records of the amount of acetyldigitoxin waste

generated and the date of disposal, in accordance with your institution's policies and

regulatory requirements.

Experimental Workflow for Acetyldigitoxin Disposal
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Waste Generation & Segregation On-site Accumulation Disposal Process

Acetyldigitoxin Waste Generated
(Pure compound, solutions, contaminated items)

Segregate as
Acutely Hazardous Waste

Place in a Labeled,
Leak-proof Container

Store in a Designated
Satellite Accumulation Area

Request Waste Pickup
from EHS

Transfer to Licensed
Hazardous Waste Vendor

Final Disposal at a
Permitted Facility
(e.g., Incineration)

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of acetyldigitoxin waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific Environmental Health and Safety (EHS) protocols and local, state, and federal

regulations for complete and accurate disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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